Cas no 42044-72-4 (2,4-Dimethyl-3-phenylpentan-3-amine)

• Product Name: 2,4-Dimethyl-3-phenylpentan-3-amine
• CAS No: 42044-72-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 2104766
• Update Time: 2023-08-03

2,4-Dimethyl-3-phenylpentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-phenylpentan-3-amine
• alpha,alpha-Diisopropylbenzylamine
• 2,4-Dimethyl-3-phenylpentan-3-amine

• Inchi： 1S/C13H21N/c1-10(2)13(14,11(3)4)12-8-6-5-7-9-12/h5-11H,14H2,1-4H3
• InChI Key： OQWVGYUWTXMDBQ-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)(C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 26